1-Isoquinolinyl(2-thienyl)methanone

• Molecular Formula: C14H9NOS
• Molecular Weight: 239.29 g/mol
• IUPAC Name: isoquinolin-1-yl(thiophen-2-yl)methanone
• InChI: InChI=1S/C14H9NOS/c16-14(12-6-3-9-17-12)13-11-5-2-1-4-10(11)7-8-15-13/h1-9H
• InChI Key: TXZLBASLJYAZHU-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C=CN=C2C(=O)C3=CC=CS3

Description

1-Isoquinolinyl(2-thienyl)methanone is a heterocyclic organic compound featuring an isoquinoline moiety linked to a thiophene ring via a methanone group. This structure combines the aromatic and electron-rich properties of isoquinoline and thiophene, making it a candidate for applications in medicinal chemistry, materials science, and catalysis.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Physicochemical Properties

The following table summarizes key physicochemical parameters of 1-Isoquinolinyl(2-thienyl)methanone and its analogs:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	CAS No.	Key Features
1-Isoquinolinyl(2-thienyl)methanone	C₁₄H₁₀NOS	243.30	Not listed	Combines isoquinoline (rigid planar structure) with thiophene (electron-rich sulfur heterocycle).
4-(1,3-Benzothiazol-2-yl)piperidinomethanone	C₁₇H₁₆N₂OS₂	328.45	478077-38-2	Benzothiazole and piperidine substituents enhance π-stacking and bioactivity.
3,4-Dihydro-1(2H)-quinolinyl(2-thienyl)methanone	C₁₄H₁₃NOS	243.32	330459-23-9	Partially saturated quinoline ring reduces aromaticity, altering reactivity.
1-Piperazinyl(2-thienyl)methanone	C₁₀H₁₂N₂OS	208.28	Not listed	Piperazine group introduces basicity and hydrogen-bonding potential.
2-Acetylthiophene	C₆H₆OS	126.17	88-15-3	Simple thiophene derivative; widely used as a flavoring agent and synthetic intermediate.

Key Observations :

• Thiophene-containing analogs like 2-acetylthiophene exhibit lower molecular weights and simpler synthesis routes, making them industrially scalable .

Toxicity and Regulatory Considerations

• 2-Acetylthiophene : Classified as Generally Recognized As Safe (GRAS) for flavoring; LD₅₀ (oral, rat) = 1,450 mg/kg .
• 1-Isoquinolinyl(2-thienyl)methanone: Toxicity data unavailable; structural analogs like isoquinoline alkaloids show moderate toxicity (e.g., berberine: LD₅₀ ~ 300 mg/kg in mice) .